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Compound of Interest

Compound Name: 4-Fluorobenzhydrazide

Cat. No.: B1293378

Introduction Hydrazones are a class of organic compounds characterized by the structure
R1R2C=NNH?:. Within this class, hydrazide-hydrazones (possessing the -CONH-N=C- moiety)
derived from 4-fluorobenzoic acid hydrazide have emerged as a significant area of interest in
medicinal chemistry. These compounds demonstrate a wide spectrum of biological activities,
including notable antimicrobial, antitubercular, anticonvulsant, and anti-inflammatory properties.
[1][2][3] Their synthetic accessibility and the tunability of their structure by varying the aldehyde
or ketone reactant allow for the development of a diverse library of derivatives for antimicrobial

screening.

Mechanism of Action While the precise mechanism for all derivatives is not fully elucidated, the
antimicrobial action of hydrazones is often attributed to the presence of the azometine (-
N=CH-) group. For some 4-fluorobenzhydrazide derivatives, the mechanism is thought to
involve the influence of the -N=CO group on the transcription of genes related to biofilm
formation, which is a critical virulence factor for many pathogenic bacteria, particularly
Staphylococcus aureus.[1] The ability to inhibit enzymes or chelate essential metal ions are
other proposed mechanisms for this class of compounds.

Spectrum of Antimicrobial Activity Screening studies have revealed that 4-
fluorobenzhydrazide hydrazones are active against a range of pathogenic microbes:

o Gram-Positive Bacteria: Significant activity has been reported against various strains,
including Staphylococcus aureus, Staphylococcus epidermidis, Bacillus subtilis, and
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Micrococcus luteus.[2][4][5] Certain derivatives have shown potency equal to or greater than
standard antibiotics like ceftriaxone and ampicillin against specific strains.[1][6][7]

o Gram-Negative Bacteria: Activity has also been observed against Gram-negative bacteria
such as Escherichia coli and Pseudomonas aeruginosa, although often to a lesser extent
than against Gram-positive strains.[1][6]

e Fungi: Antifungal properties have been demonstrated against species like Candida albicans.

[1][6]

o Mycobacteria: Several studies have highlighted the potential of these compounds as
antitubercular agents, showing inhibitory activity against Mycobacterium tuberculosis H37Rv.

[3]

The specific substituents on the aromatic ring of the aldehyde or ketone portion of the molecule
play a crucial role in modulating the antimicrobial potency and spectrum.

Quantitative Antimicrobial Data

The following tables summarize the Minimum Inhibitory Concentration (MIC) data for
representative 4-Fluorobenzhydrazide Hydrazone derivatives from various studies.

Table 1: Antibacterial Activity of 4-Fluorobenzhydrazide Hydrazone Derivatives
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Compound . ]
L Bacterial Strain MIC (pg/mL) Reference
Description
4-Fluorobenzoic
acid[(5-nitro-2- Staphylococcus
3.91-625 [1]
furanyl)methylenelhyd  aureus
razide
Derivative of 4-
) ) Staphylococcus
trifluoromethylbenzoic 4 -8 (UM) [1]
) aureus ATCC 29213
acid
4-Fluorobenzoic acid
) Mycobacterium
[(2,6-dichlorophenyl) ] 3.13 [3]
} tuberculosis H37Rv
methylene]hydrazide
2,4-dichloro moiety o )
Escherichia coli 125 [8]
hydrazone (3a)
] ] Staphylococcus
2,4-dichloro moiety ) )
aureus (Ciprofloxacin- 25 [8]
hydrazone (3a) )
resistant)
Proteus mirabilis
2,4-dichloro moiety ) )
(Ciprofloxacin- 12.5 [8]
hydrazone (3b) i
resistant)
2,4-dichloro moiety MRSA (Ciprofloxacin- o5 8]
hydrazone (3b) resistant)
2,4-dihydroxybenzoic )
_ . Micrococcus luteus
acid hydrazide- 0.48 [7]
ATCC 10240
hydrazone (18)
2,4-dihydroxybenzoic ) N
_ _ Bacillus subtilis ATCC
acid hydrazide- 1.95 [7]

hydrazone (18)

6633

Table 2: Antifungal Activity of 4-Fluorobenzhydrazide Hydrazone Derivatives
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Compound )
L Fungal Strain MIC (pg/mL) Reference
Description

4-Fluorobenzoic acid N o
Not specified, activity

hydrazones and 1,3,4- Candida albicans [1][6]
] ] tested
oxadiazolines
2,4-dichloro moiety ) o
Candida tropicalis 12.5 [8]

hydrazone (3a)

2,4-dihydroxybenzoic
acid hydrazide- Candida spp. 500 - 1000 [7]
hydrazone (19)

Experimental Protocols & Visualizations

Protocol 1: General Synthesis of 4-Fluorobenzhydrazide
Hydrazones

This protocol describes a standard acid-catalyzed condensation reaction.
Materials:

¢ 4-Fluorobenzhydrazide

o Substituted aromatic or heterocyclic aldehyde/ketone (1 equivalent)

e Absolute Ethanol

o Glacial Acetic Acid (catalytic amount)

o Reflux apparatus

o Beakers, flasks, and filtration equipment

Procedure:

e Dissolve 1 equivalent of 4-Fluorobenzhydrazide in a minimal amount of absolute ethanol in
a round-bottom flask. Warm gently if necessary to aid dissolution.
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Add 1 equivalent of the desired aldehyde or ketone to the solution.
Add 2-3 drops of glacial acetic acid to the mixture to act as a catalyst.

Equip the flask with a reflux condenser and heat the mixture to reflux for 2-4 hours. Monitor
the reaction progress using Thin Layer Chromatography (TLC).

After the reaction is complete, allow the mixture to cool to room temperature.
Further cool the flask in an ice bath to facilitate the precipitation of the hydrazone product.
Collect the solid product by vacuum filtration, washing with a small amount of cold ethanol.

Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol, methanol)
to yield the pure 4-Fluorobenzhydrazide hydrazone.

Dry the purified product and confirm its structure using spectroscopic methods (FT-IR, *H-
NMR, BC-NMR, Mass Spectrometry).
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Reactants:
4-Fluorobenzhydrazide
+ Aldehyde/Ketone

Reaction:

Ethanol, Acetic Acid (cat.)
Reflux (2-4h)

Isolation:
Cooling & Precipitation

.

Filtration & Washing

Purification:
Recrystallization

Final Product:
Purified Hydrazone

Synthesized Hydrazones

Prepare Stock Solutions
(in DMSO)

Broth Microiilution Assay

Serial Dilution in
96-Well Plate

:

Inoculate with
Microorganism

Incubate
(e.g., 24h at 37°C)

Observe for Growth

Determine MIC Value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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